2-[1-(2-furylmethyl)-2-piperidinyl]ethanol

• IUPAC Name: 2-[1-(furan-2-ylmethyl)piperidin-2-yl]ethanol
• InChI: InChI=1S/C12H19NO2/c14-8-6-11-4-1-2-7-13(11)10-12-5-3-9-15-12/h3,5,9,11,14H,1-2,4,6-8,10H2
• InChI Key: IYJXJOHXCCRBEA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCO)CC2=CC=CO2
• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol

Description

2-[1-(2-furylmethyl)-2-piperidinyl]ethanol is a chemical compound that has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications. This compound is also known as FPE or furanyl-piperidin-ethanol and has a molecular weight of 209.28 g/mol.

Mechanism of Action

The mechanism of action of 2-[1-(2-furylmethyl)-2-piperidinyl]ethanol involves the activation of the mu-opioid receptor. This receptor is a G protein-coupled receptor that is expressed in the central nervous system and is involved in the modulation of pain perception. Activation of the mu-opioid receptor by 2-[1-(2-furylmethyl)-2-piperidinyl]ethanol results in the inhibition of the release of neurotransmitters such as substance P and glutamate, which are involved in the transmission of pain signals.
Biochemical and Physiological Effects
In addition to its analgesic effects, 2-[1-(2-furylmethyl)-2-piperidinyl]ethanol has been shown to have other biochemical and physiological effects. Studies have shown that this compound has anticonvulsant properties, which may make it useful in the treatment of epilepsy. It has also been shown to have anxiolytic effects, which may make it useful in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[1-(2-furylmethyl)-2-piperidinyl]ethanol in lab experiments is its potent analgesic effect. This makes it a useful tool for studying the mechanisms of pain perception and the development of new analgesic drugs. However, one limitation of this compound is its low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for research on 2-[1-(2-furylmethyl)-2-piperidinyl]ethanol. One area of research is the development of new analgesic drugs based on the structure of this compound. Another area of research is the investigation of the potential anticonvulsant and anxiolytic effects of this compound. Additionally, further studies are needed to understand the long-term effects of this compound and its potential for addiction and abuse.
Conclusion
In conclusion, 2-[1-(2-furylmethyl)-2-piperidinyl]ethanol is a chemical compound that has been extensively studied for its potential therapeutic applications. Its potent analgesic effect and other biochemical and physiological effects make it a useful tool for studying the mechanisms of pain perception and the development of new drugs. Further research is needed to fully understand the potential of this compound and its limitations.

Synthesis Methods

The synthesis of 2-[1-(2-furylmethyl)-2-piperidinyl]ethanol involves the reaction of furfurylamine and 2-chloroethanol in the presence of a base such as sodium hydroxide. The reaction takes place under reflux conditions, and the product is obtained after purification using column chromatography. This method has been optimized to achieve a high yield of the desired product.

Scientific Research Applications

2-[1-(2-furylmethyl)-2-piperidinyl]ethanol has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is its use as an analgesic. Studies have shown that this compound has a potent analgesic effect, which is mediated by the activation of the mu-opioid receptor. This receptor is involved in the modulation of pain perception, and its activation by 2-[1-(2-furylmethyl)-2-piperidinyl]ethanol results in a reduction in pain sensation.